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Compound of Interest

Compound Name: Silafluofen

Cat. No.: B012357 Get Quote

Essential Safety and Handling Guide for Silafluofen
This document provides immediate, essential safety protocols and logistical guidance for the

handling and disposal of Silafluofen in a laboratory setting. The following procedures are

designed to ensure the safety of researchers, scientists, and drug development professionals.

Hazard Summary and Chemical Properties
Silafluofen presents multiple hazards that require stringent safety measures. It is classified as

a highly flammable liquid and vapor, is harmful if swallowed, causes serious eye irritation, and

is suspected of damaging fertility or the unborn child.[1][2] Furthermore, it is very toxic to

aquatic life with long-lasting effects.[2][3]
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Property Data Source

Molecular Formula C25H29FO2Si [3]

Molecular Weight 408.59 g/mol [4]

Appearance Oily liquid or solid powder [4][5]

Flash Point 2 °C (35.6 °F) [1]

Boiling Point
81 °C (177.8 °F) (for standard

in acetonitrile)
[1]

GHS Hazard Codes
H225, H302, H319, H360,

H400, H410
[1][2]

UN Number 3082 [3][6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the final and most critical barrier against exposure.[7] The

following equipment is mandatory when handling Silafluofen.
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Body Part Required PPE
Specifications and Best
Practices

Respiratory Air-purifying Respirator

A NIOSH/MSHA approved

respirator is necessary if

workplace exposure limits are

exceeded or when vapors

cannot be controlled at the

source.[8][9] A full-face

respirator with multi-purpose

combination (US) or type

ABEK cartridges is

recommended.[8] Ensure a

proper fit and do not use with

facial hair that interferes with

the seal.[7]

Hands Chemical-Resistant Gloves

Use unlined, chemical-

resistant gloves (e.g., Nitrile,

Butyl rubber).[10] Never wear

leather or fabric gloves.[11]

Ensure gloves extend to the

mid-forearm. Contaminated

gloves must be disposed of as

hazardous waste.

Eyes Safety Goggles or Face Shield

Chemical splash goggles are

required.[12] For tasks with a

high risk of splashing, a face

shield should be worn in

addition to goggles.[11] An

emergency eyewash station

must be readily accessible.[9]

Body Chemical-Resistant Suit /

Coveralls & Apron

Wear a chemical-resistant suit

or coveralls over regular lab

attire. A chemically resistant

apron should be worn when
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mixing, loading, or cleaning to

protect against spills.[11]

Feet Closed-toe Shoes / Boots

Wear closed-toe, chemical-

resistant shoes or boots. Do

not wear leather or canvas

footwear.[11]

Operational Plan: Handling and Disposal
Follow this step-by-step guidance for all procedures involving Silafluofen.

Preparation and Safe Handling
Pre-Handling: Before use, obtain and read the Safety Data Sheet (SDS).[1] Ensure all safety

precautions are understood by all personnel involved.[1]

Ventilation: Always handle Silafluofen in a well-ventilated area, preferably within a certified

chemical fume hood.

Ignition Sources: Silafluofen is highly flammable. Keep it away from all ignition sources,

including heat, sparks, open flames, and hot surfaces.[1] Use only non-sparking tools and

explosion-proof electrical equipment.[1]

Electrostatic Discharge: Ground and bond all containers and receiving equipment to prevent

the buildup of static electricity.[1]

Dispensing: When transferring the chemical, open containers with care. Avoid breathing

vapors.[3][9]

Storage Protocol
Conditions: Store in a cool, dry, and dark location.[1][4] Recommended short-term storage is

at 0-4°C, while long-term storage should be at -20°C.[4]

Container: Keep the container tightly sealed to prevent leakage and contamination.[1]
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Segregation: Store away from incompatible materials. Check the SDS for a comprehensive

list of incompatibilities.

Spill Management
Immediate Actions: Evacuate the area. Remove all ignition sources. Ventilate the space.

Containment: Use absorbent, non-combustible materials like sand or earth to contain the

spill. Do not use combustible materials such as sawdust.

Cleanup: Wear full PPE. Collect the absorbed material using non-sparking tools and place it

into a designated, labeled container for hazardous waste.

Reporting: Report all spills to the laboratory supervisor and environmental health and safety

office.

Disposal Plan
Silafluofen and its containers must be disposed of as hazardous waste.[3] Avoid release to the

environment at all costs.[3]

Waste Collection: Dispose of unused Silafluofen and any contaminated materials (e.g.,

gloves, absorbent pads) in a clearly labeled, sealed container designated for hazardous

chemical waste.

Container Rinsing: Empty containers must be triple-rinsed with a suitable solvent (e.g.,

acetone or methanol).[13]

Empty the container into the spray tank or a waste container, allowing it to drain for 30

seconds.[13]

Add solvent until the container is 20-25% full, seal it, and shake vigorously for 30 seconds.

[13]

Pour the rinsate into the hazardous waste container.

Repeat the rinsing process two more times.[13]
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Final Disposal: Contact your institution's environmental health and safety department or a

licensed hazardous waste contractor for final disposal.[14][15] Do not pour any amount of

Silafluofen or its rinsate down the drain.[14]

Silafluofen Handling Workflow
The following diagram illustrates the essential workflow for safely handling Silafluofen from

initial assessment to final disposal.
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Silafluofen Safe Handling & Disposal Workflow
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Caption: Workflow for safe Silafluofen handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. agilent.com [agilent.com]

2. Silafluofen | C25H29FO2Si | CID 92430 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. chembk.com [chembk.com]

4. medkoo.com [medkoo.com]

5. Silafluofen Insecticide Pesticide Manufacturer, CAS NO 105024-66-6 | Suze Chemical
[suzehg.com]

6. Silafluofen (Ref: HOE 084498) [sitem.herts.ac.uk]

7. Pesticide use and personal protective equipment [health.vic.gov.au]

8. accustandard.com [accustandard.com]

9. accustandard.com [accustandard.com]

10. solutionsstores.com [solutionsstores.com]

11. publications.mgcafe.uky.edu [publications.mgcafe.uky.edu]

12. extension.missouri.edu [extension.missouri.edu]

13. Safe disposal of pesticides | EPA [epa.nsw.gov.au]

14. Disposal of Pesticides [npic.orst.edu]

15. PI-18/PI010: Proper Disposal of Pesticide Waste [edis.ifas.ufl.edu]

To cite this document: BenchChem. [Personal protective equipment for handling Silafluofen].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b012357#personal-protective-equipment-for-handling-
silafluofen]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b012357?utm_src=pdf-custom-synthesis
https://www.agilent.com/cs/library/msds/PST-3620A1000_NAEnglish.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Silafluofen
https://www.chembk.com/en/chem/Silafluofen
https://www.medkoo.com/products/41440
https://www.suzehg.com/products/silafluofen-cas-no-105024-66-6/
https://www.suzehg.com/products/silafluofen-cas-no-105024-66-6/
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2555.htm
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://www.accustandard.com/prod0008882.html
https://www.accustandard.com/prod0041101.html
https://www.solutionsstores.com/personal-protective-equipment
https://publications.mgcafe.uky.edu/files/pat6.pdf
https://extension.missouri.edu/publications/g1917
https://www.epa.nsw.gov.au/Your-environment/Pesticides/preventing-pesticide-misuse/safe-disposal-pesticides
https://npic.orst.edu/health/disposal.html
https://edis.ifas.ufl.edu/publication/PI010
https://www.benchchem.com/product/b012357#personal-protective-equipment-for-handling-silafluofen
https://www.benchchem.com/product/b012357#personal-protective-equipment-for-handling-silafluofen
https://www.benchchem.com/product/b012357#personal-protective-equipment-for-handling-silafluofen
https://www.benchchem.com/product/b012357#personal-protective-equipment-for-handling-silafluofen
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b012357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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